Cas no 889942-85-2 (3-Cyano-1H-indole-4-carboxylic acid)

• Product Name: 3-Cyano-1H-indole-4-carboxylic acid
• CAS No: 889942-85-2
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• MDL: MFCD07776626
• CID: 1039720
• PubChem ID: 34177064
• Update Time: 2025-04-20

3-Cyano-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-1H-indole-4-carboxylic acid
• 3-CYANOINDOLE-4-CARBOXYLIC ACID
• 3-Cyano-1H-indole-4-carboxylicacid
• AKOS006284149
• Z1198174072
• MFCD07776626
• FT-0720545
• EN300-7392579
• 889942-85-2
• DTXSID50652997
• BS-29743
• CS-0213383
• DA-17812
• G19213

• MDL： MFCD07776626
• Inchi： 1S/C10H6N2O2/c11-4-6-5-12-8-3-1-2-7(9(6)8)10(13)14/h1-3,5,12H,(H,13,14)
• InChI Key： PWVNJBVXUPJABL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C(C#N)=CN2)=O

Computed Properties

• Exact Mass: 186.042927438g/mol
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.9Ų